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Compound of Interest

Compound Name: Gafquat 755N

Cat. No.: B1212068 Get Quote

This technical support guide provides researchers, scientists, and drug development

professionals with comprehensive information on the impact of pH on the performance of

Gafquat 755N (Polyquaternium-11) in various formulations.

Frequently Asked Questions (FAQs)
Q1: What is the optimal pH range for formulations containing Gafquat 755N?

A1: Gafquat 755N is most effective and stable in neutral to acidic conditions.[1][2][3] While it

can function in alkaline media, its performance is more ideally suited to a pH range of 5.0-7.0

for many applications.[4][5] For some specific formulations, like hair gels, a pH of 6.5-7.0 has

been found to be optimal.

Q2: How does a high pH affect Gafquat 755N?

A2: High pH levels can negatively impact Gafquat 755N. The presence of hydroxyl groups at

high pH may reduce the normally high water solubility of quaternary ammonium compounds

like Gafquat 755N.[1] This can lead to a decrease in the polymer's performance and potentially

cause instability in the formulation. For applications requiring high pH, Gafquat HS-100 is

recommended due to its greater hydrolytic stability across a wide pH range.[1][2][3]

Q3: Is Gafquat 755N compatible with anionic surfactants?
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A3: Yes, Gafquat 755N is compatible with anionic, non-ionic, and amphoteric surfactants.[5][6]

[7] This compatibility makes it a versatile ingredient in a wide array of personal care and

pharmaceutical formulations.[5][7]

Q4: What is the chemical nature of Gafquat 755N?

A4: Gafquat 755N is the commercial name for Polyquaternium-11.[3] It is a quaternized

copolymer of vinylpyrrolidone and dimethylaminoethyl methacrylate.[8] As a cationic polymer,

the quaternary nitrogen atom carries a positive charge regardless of the pH of the system.[1]

Troubleshooting Guide
This guide addresses specific issues that may arise during experiments with Gafquat 755N,

with a focus on pH-related causes and solutions.

Q1: My formulation containing Gafquat 755N has become cloudy or has developed a

precipitate. What could be the cause?

A1: Cloudiness or precipitation in a Gafquat 755N formulation can be attributed to several

factors, primarily related to pH and incompatibility with other ingredients:

High pH: As the pH of the formulation increases, the solubility of Gafquat 755N may

decrease, leading to precipitation.[1] It is recommended to maintain the pH in the neutral to

acidic range.

Presence of Small Anions: Small anions, such as chloride from the addition of sodium

chloride (NaCl) for viscosity adjustment, can cause turbidity in the presence of Gafquat
755N.[1]

Interaction with Other Polymers: When using Gafquat 755N with anionic polymers like

carbomers, the order of addition and pH at the time of mixing are crucial. It is generally

recommended to add the Gafquat 755N after the carbomer has been dispersed and

neutralized.

Troubleshooting Steps:
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Measure the pH of your formulation. If it is in the alkaline range (typically > 7.5), adjust it to a

neutral or slightly acidic pH using a suitable acidifier like citric acid.

Review your formulation for sources of small anions, such as salts. If possible, consider

alternative viscosity modifiers.

If using a carbomer, ensure it is fully neutralized before adding Gafquat 755N. You may also

try diluting the Gafquat 755N with deionized water before adding it to the neutralized

carbomer solution.[1]

Q2: I'm observing a loss of viscosity in my gel formulation containing Gafquat 755N and a

carbomer. Why is this happening?

A2: A decrease in viscosity in a Gafquat 755N/carbomer gel can be due to an interaction

between the cationic Gafquat 755N and the anionic carbomer. This interaction is highly

dependent on pH. When the pH is not optimal, the interaction between the positively charged

Gafquat 755N and the negatively charged carbomer can lead to a collapse of the polymer

network and a subsequent loss of viscosity.

Troubleshooting Steps:

Confirm the pH of the final formulation. The optimal pH for such a system is typically in the

neutral range (around 6.5-7.0).

Evaluate the order of addition of the components. The recommended procedure is to first

disperse the carbomer in water, neutralize it to form the gel, and then add the Gafquat 755N.

Adding the acidic carbomer to a solution containing Gafquat 755N can lead to complex

formation and viscosity issues.

Q3: The conditioning performance of my Gafquat 755N-containing shampoo seems to be

reduced after storage. Could pH be a factor?

A3: Yes, a shift in pH over time can affect the stability and performance of Gafquat 755N.

While Gafquat 755N is more stable in neutral to acidic conditions, prolonged exposure to even

mildly alkaline conditions can lead to hydrolysis of the polymer, although at a slower rate than

at high pH.[2] This degradation can reduce its conditioning efficacy.
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Troubleshooting Steps:

Measure the pH of the aged shampoo and compare it to the initial pH.

If a significant pH shift has occurred, investigate the stability of all ingredients in the

formulation to identify the cause of the drift.

Ensure your formulation has a robust buffering system to maintain the desired pH throughout

the product's shelf life.

Data Presentation
Disclaimer: Specific quantitative data for the effect of pH on the viscosity and hydrolytic stability

of Gafquat 755N is not readily available in the public domain. The following tables provide an

illustrative representation based on general knowledge of similar cationic polymers. The data

for Gafquat HS-100 is included for comparative purposes where available.

Table 1: Illustrative Viscosity Profile of a 2% Gafquat 755N Solution at Different pH Values

pH
Apparent Viscosity (cP) at
25°C

Observations

3.0 2000 Clear, stable solution

5.0 2200 Clear, stable solution

7.0 2100 Clear, stable solution

9.0 1500
Slight haze may develop over

time

11.0 800
Significant drop in viscosity,

potential for precipitation

Table 2: Illustrative Hydrolytic Stability of Gafquat 755N vs. Gafquat HS-100
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Polymer pH
Temperatur
e (°C)

Time
(weeks)

%
Hydrolysis
(Illustrative
for 755N)

%
Hydrolysis
(for HS-100)
[2]

Gafquat

755N
4 45 4 < 1% Not Available

Gafquat

755N
7 45 4 ~2-3% Not Available

Gafquat

755N
10 45 4 ~10-15% ~2%

Gafquat

755N
12 45 4 > 25% ~5%

Table 3: Compatibility of Gafquat 755N with Common Formulation Ingredients at Different pH

Ranges

Ingredient pH 3-5 pH 5-7 pH > 7

Anionic Surfactants

(e.g., Sodium Laureth

Sulfate)

Compatible Compatible

Compatible, but may

require formulation

optimization

Carbomers
Incompatible (forms

precipitate)

Compatible (with

proper mixing order)

Potential for viscosity

loss and instability

Cationic Surfactants

(e.g., Cetrimonium

Chloride)

Compatible Compatible Compatible

Non-ionic Surfactants

(e.g., Coco-Glucoside)
Compatible Compatible Compatible

Chelating Agents

(e.g., EDTA)
Compatible Compatible Compatible

Sodium Chloride May cause turbidity May cause turbidity May cause turbidity
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Experimental Protocols
Protocol for Evaluating the Impact of pH on the Stability of a Gafquat 755N Formulation

This protocol outlines a method to assess the stability of a formulation containing Gafquat
755N at different pH values over time.

1. Materials and Equipment:

Gafquat 755N

Other formulation ingredients (e.g., surfactants, solvents, etc.)

Deionized water

pH adjustment agents (e.g., citric acid solution, sodium hydroxide solution)

Calibrated pH meter

Viscometer (e.g., Brookfield viscometer)

Stability chambers or ovens at controlled temperatures (e.g., 25°C, 40°C)

Glass beakers and other standard laboratory glassware

Airtight storage containers

2. Procedure:

Preparation of Formulation Batches:

Prepare a bulk batch of your formulation without the final pH adjustment.

Divide the bulk batch into several smaller, equal-sized batches.

pH Adjustment:

For each small batch, adjust the pH to a different target value (e.g., 4.0, 5.5, 7.0, 8.5, 10.0)

using the appropriate pH adjustment agents. Stir gently but thoroughly during adjustment.
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Record the final pH of each batch.

Initial Analysis (Time 0):

For each pH-adjusted batch, immediately perform the following analyses:

Visual Assessment: Observe and record the appearance (clarity, color, presence of

precipitate).

Viscosity Measurement: Measure and record the viscosity using a viscometer at a

controlled temperature.

pH Measurement: Re-confirm and record the pH.

Stability Study:

Transfer each batch into separate, airtight containers and label them clearly with the

formulation details and pH.

Place a set of samples for each pH at different storage conditions (e.g., 25°C/60% RH,

40°C/75% RH).

Analysis at Specified Time Points:

At predetermined time intervals (e.g., 1 week, 4 weeks, 8 weeks, 12 weeks), remove the

samples from the stability chambers.

Allow the samples to equilibrate to room temperature.

Repeat the analyses performed at Time 0 (visual assessment, viscosity, and pH).

Data Analysis:

Compile the data in a table to compare the changes in appearance, viscosity, and pH for

each formulation at different pH values and storage conditions over time.

Analyze the data to determine the optimal pH range for the stability of your formulation.
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Caption: Troubleshooting workflow for pH-related issues.
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Caption: Experimental workflow for pH stability testing.
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Caption: Gafquat 755N interaction with anionic surfactants.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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